Cas no 1017083-37-2 (4-Hydroxy-2-(trifluoromethoxy)benzaldehyde)

• Product Name: 4-Hydroxy-2-(trifluoromethoxy)benzaldehyde
• CAS No: 1017083-37-2
• MF: C₈H₅F₃O₃
• MW: 206.118713140488
• MDL: MFCD06797920
• CID: 1037997
• Update Time: 2025-06-30

4-Hydroxy-2-(trifluoromethoxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-2-(trifluoromethoxy)benzaldehyde
• CL8358
• 4-HYDROXY-2-TRIFLUOROMETHOXYBENZALDEHYDE
• HPHHSFUXCMITFI-UHFFFAOYSA-N
• PC32751
• AS02850
• FCH1382420
• SY104871
• ST2418392
• AX8038092
• AB0034015
• X8097
• Benzaldehyde, 4-hydroxy-2-(trifluoromethoxy)-

• MDL： MFCD06797920
• Inchi： 1S/C8H5F3O3/c9-8(10,11)14-7-3-6(13)2-1-5(7)4-12/h1-4,13H
• InChI Key： HPHHSFUXCMITFI-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C=CC=1C=O)O)(F)F

Computed Properties

• Exact Mass: 206.01900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• Topological Polar Surface Area: 46.5

Experimental Properties

• Density: 1.473
• Boiling Point: 260 ºC
• Flash Point: 111 ºC
• PSA: 46.53000
• LogP: 2.10330

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 4-Hydroxy-2-(trifluoromethoxy)benzaldehyde

4-Hydroxy-2-(trifluoromethoxy)benzaldehyde: A Comprehensive Overview

4-Hydroxy-2-(trifluoromethoxy)benzaldehyde, also known by its CAS number CAS 1017083-37-2, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a hydroxyl group at the 4-position and a trifluoromethoxy group at the 2-position of a benzene ring, with an aldehyde functional group attached to the benzene ring. The combination of these functional groups makes it a versatile molecule with potential for use in drug development, material synthesis, and analytical chemistry.

The synthesis of 4-Hydroxy-2-(trifluoromethoxy)benzaldehyde involves advanced organic chemistry techniques, including Friedel-Crafts acylation and subsequent oxidation processes. Recent studies have explored novel synthetic pathways that enhance the efficiency and scalability of its production, making it more accessible for large-scale applications. The compound's stability under various reaction conditions has also been a focal point of recent research, particularly in the context of its use in high-throughput screening for pharmaceutical applications.

One of the most promising areas of application for 4-Hydroxy-2-(trifluoromethoxy)benzaldehyde is in the field of drug discovery. Its unique combination of functional groups allows it to act as a potential lead compound in the development of new therapeutic agents. For instance, researchers have investigated its ability to modulate enzyme activity, particularly in pathways related to inflammation and cancer. The trifluoromethoxy group is known to enhance the lipophilicity of the molecule, which can improve its bioavailability when used as a drug candidate.

In addition to its pharmacological applications, 4-Hydroxy-2-(trifluoromethoxy)benzaldehyde has shown potential in materials science. Its ability to form stable coordination complexes with metal ions has led to its use in the synthesis of novel metal-organic frameworks (MOFs). These frameworks have applications in gas storage, catalysis, and sensing technologies. Recent advancements in MOF synthesis have further highlighted the versatility of this compound in creating highly porous and functional materials.

The environmental impact and safety profile of 4-Hydroxy-2-(trifluoromethoxy)benzaldehyde have also been subjects of recent research. Studies have focused on its biodegradation pathways and potential toxicity to aquatic organisms. Results indicate that while the compound exhibits moderate toxicity under certain conditions, its environmental footprint can be minimized through proper waste management practices and controlled industrial usage.

In conclusion, 4-Hydroxy-2-(trifluoromethoxy)benzaldehyde, or CAS 1017083-37-2, is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable tool in modern chemical research. As ongoing studies continue to uncover new properties and uses for this compound, its role in both academic and industrial settings is expected to grow significantly.